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Compound of Interest

Compound Name: NCI172112

Cat. No.: B1662734 Get Quote

For Immediate Reference by Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety protocols and logistical plans for the handling and

disposal of NCI172112, also known as NSC172112 or Spirohydantoin mustard (CAS Number:

56605-16-4). As a potent bifunctional alkylating agent, stringent adherence to these guidelines

is paramount to ensure personnel safety and mitigate environmental contamination.

Personal Protective Equipment (PPE)
All personnel handling NCI172112 must use the following personal protective equipment. This

is a mandatory requirement for all procedures involving this compound.

PPE Category Specification

Hand Protection Wear appropriate chemical-resistant gloves.

Eye/Face Protection
Use chemical safety goggles and/or a full-face

shield.

Skin and Body Protection

A lab coat must be worn. For procedures with a

higher risk of exposure, chemical-resistant

protective clothing is required.

Respiratory Protection

A NIOSH-approved respirator is necessary if

ventilation is inadequate or for handling large

quantities.
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Operational Plan: Step-by-Step Handling
Procedures
Strict adherence to the following operational plan is required to minimize exposure risk during

the handling of NCI172112.

Preparation:

Ensure a designated handling area is established within a certified chemical fume hood.

Verify that an emergency eyewash station and safety shower are readily accessible and

have been recently tested.

Assemble all necessary equipment and reagents before commencing work to minimize

movement in and out of the handling area.

All personnel must don the complete, specified PPE before entering the designated

handling area.

Handling:

Perform all manipulations of NCI172112, including weighing and dilutions, within the

certified chemical fume hood.

Employ careful handling techniques to avoid the generation of dusts or aerosols.

Keep containers of NCI172112 tightly sealed when not in use.

In the event of a spill, immediately evacuate the area and follow established emergency

protocols. Do not attempt to clean up a spill without appropriate training and equipment.

Decontamination:

Thoroughly decontaminate all surfaces and equipment that have come into contact with

NCI172112 using an appropriate deactivating solution.

Wipe down the interior of the fume hood after each use.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.benchchem.com/product/b1662734?utm_src=pdf-body
https://www.benchchem.com/product/b1662734?utm_src=pdf-body
https://www.benchchem.com/product/b1662734?utm_src=pdf-body
https://www.benchchem.com/product/b1662734?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1662734?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Properly remove and dispose of PPE as contaminated waste. Do not reuse disposable

gloves.

Disposal Plan
All waste materials contaminated with NCI172112 must be treated as hazardous waste and

disposed of according to institutional and regulatory guidelines.

Solid Waste:

Collect all contaminated solid waste, including disposable labware, gloves, and paper

towels, in a designated, clearly labeled hazardous waste container.

The container must be sealed and stored in a secure, designated area until collection by

authorized hazardous waste personnel.

Liquid Waste:

Collect all liquid waste containing NCI172112 in a designated, sealed, and clearly labeled

hazardous waste container.

Do not dispose of any liquid waste containing this compound down the drain.

Empty Containers:

Empty containers that held NCI172112 should be triple-rinsed with a suitable solvent. The

rinsate must be collected as hazardous liquid waste.

After rinsing, the containers should be disposed of as hazardous waste.

Experimental Workflow for Handling NCI172112
The following diagram illustrates the logical flow of operations when working with NCI172112,

emphasizing the integration of safety procedures at each stage.
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Caption: Logical workflow for the safe handling of NCI172112.

To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
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[https://www.benchchem.com/product/b1662734#personal-protective-equipment-for-
handling-nci172112]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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